Cas no 909301-64-0 (2-Thiophenecarboxylic acid, 3-amino-5-(4-aminophenyl)-, methyl ester)

• Product Name: 2-Thiophenecarboxylic acid, 3-amino-5-(4-aminophenyl)-, methyl ester
• CAS No: 909301-64-0
• MF: C₁₂H₁₂N₂O₂S
• MW: 248.300881385803
• CID: 1956468
• PubChem ID: 68025586
• Update Time: 2025-04-21

2-Thiophenecarboxylic acid, 3-amino-5-(4-aminophenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 3-amino-5-(4-aminophenyl)-, methyl ester
• methyl 3-amino-5-(4-aminophenyl)thiophene-2-carboxylate
• 909301-64-0
• SCHEMBL10070140
• DA-32770

• Inchi： 1S/C12H12N2O2S/c1-16-12(15)11-9(14)6-10(17-11)7-2-4-8(13)5-3-7/h2-6H,13-14H2,1H3
• InChI Key： WHFWPFPNWVZGMZ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(C=C1C1C=CC(=CC=1)N)N

Computed Properties

• Exact Mass: 248.06194880Da
• Monoisotopic Mass: 248.06194880Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 107Ų